3-(Aminomethyl)-3-methylpentan-2-ol
Overview
Description
3-(Aminomethyl)-3-methylpentan-2-ol is a chemical compound with the IUPAC name 3-(aminomethyl)-3-pentanol . It has a molecular weight of 117.19 and its InChI code is 1S/C6H15NO/c1-3-6(8,4-2)5-7/h8H,3-5,7H2,1-2H3 . It is stored at room temperature and is a liquid .
Molecular Structure Analysis
The molecular structure of 3-(Aminomethyl)-3-methylpentan-2-ol is determined by the arrangement of its atoms and the chemical bonds that hold the atoms together. The compound contains a pentanol group and an aminomethyl group . Amines are classified according to the number of carbon atoms bonded directly to the nitrogen atom. A primary (1°) amine has one alkyl (or aryl) group on the nitrogen atom, a secondary (2°) amine has two, and a tertiary (3°) amine has three .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(Aminomethyl)-3-methylpentan-2-ol include its molecular weight, storage temperature, and physical state . It is stored at room temperature and is a liquid . The specific physical and chemical properties such as melting point, boiling point, density, solubility, and reactivity are not found in the search results.Scientific Research Applications
Aroma Compound Research
- 3-Mercapto-2-methylpentan-1-ol, a related compound, was detected in raw onions, with sensory evaluations revealing its aroma qualities varying by concentration. At low concentrations, it presents a pleasant meat broth, sweaty, onion, and leek-like odor. A possible formation pathway involving 3-mercapto-2-methylpentanal is proposed (Widder et al., 2000).
Chemical Synthesis and Analysis
- Synthesis of (2S,3R)-1-dimethylamino-3-(3-methoxyphenyl)-2-methylpentan-3-ol involved a series of chemical reactions starting from 3-pentanone. The process included a Mannich reaction and Grignard reaction (Fang Ling, 2011).
- 2,4-Bis[(2,6-diisopropylphenyl)imino]-3-methylpentan-3-ol was synthesized with a chemoselective addition to the C=O bond. The structure was confirmed by various spectroscopic methods (Sun et al., 2018).
Biotechnological Applications
- Pentanol isomers such as 2-methyl-1-butanol and 3-methyl-1-butanol, similar to 3-(Aminomethyl)-3-methylpentan-2-ol, have potential as biofuels. Engineered microorganisms have been developed for their production, demonstrating the biotechnological potential of these compounds (Cann & Liao, 2009).
Pharmaceutical Applications
- In pharmaceutical research, isotopologues of the CX3CR1 antagonist were developed, including a variant based on d-Leucinol ((R)-2-amino-4-methylpentan-1-ol), demonstrating the importance of such compounds in the synthesis of therapeutic agents (Malmquist & Ström, 2012).
Environmental and Safety Research
- Research into the inhalation toxicity of 3-methylpentane, an isomer of hexane and structurally related to 3-(Aminomethyl)-3-methylpentan-2-ol, was conducted to determine its subacute inhalation toxicity. This study provides insights into the environmental and safety aspects of related compounds (Chung et al., 2016).
properties
IUPAC Name |
3-(aminomethyl)-3-methylpentan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO/c1-4-7(3,5-8)6(2)9/h6,9H,4-5,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCZIIUMNAYYWKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(CN)C(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1423025-94-8 |
Source
|
| Record name | 3-(aminomethyl)-3-methylpentan-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{[(Tert-butoxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid](/img/structure/B1374122.png)
